[2-(11,17-dihydroxy-10,13-dimethyl-3-oxo-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-yl)-2-oxoethyl] propanoate

• IUPAC Name: [2-(11,17-dihydroxy-10,13-dimethyl-3-oxo-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-yl)-2-oxoethyl] propanoate
• InChI: InChI=1S/C24H32O6/c1-4-20(28)30-13-19(27)24(29)10-8-17-16-6-5-14-11-15(25)7-9-22(14,2)21(16)18(26)12-23(17,24)3/h7,9,11,16-18,21,26,29H,4-6,8,10,12-13H2,1-3H3
• InChI Key: KYJGQLUNABFGGK-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)OCC(=O)C1(CCC2C1(CC(C3C2CCC4=CC(=O)C=CC34C)O)C)O
• Molecular Formula: C24H32O6
• Molecular Weight: 416.5 g/mol

Description

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [2-(11,17-dihydroxy-10,13-dimethyl-3-oxo-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-yl)-2-oxoethyl] propanoate typically involves multiple steps, starting from simpler steroid precursors. The key steps include:

Hydroxylation: The addition of hydroxyl groups at the 11 and 17 positions.

Esterification: The formation of the propanoate ester by reacting the hydroxylated steroid with propanoic acid under acidic conditions.

Industrial Production Methods

In an industrial setting, the production of this compound may involve the use of biocatalysts to achieve specific functionalizations with high selectivity. The use of flow chemistry techniques can also enhance the efficiency and scalability of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

The compound [2-(11,17-dihydroxy-10,13-dimethyl-3-oxo-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-yl)-2-oxoethyl] propanoate can undergo various chemical reactions, including:

Oxidation: Further oxidation can lead to the formation of additional oxo groups.

Reduction: Reduction reactions can convert the oxo groups to hydroxyl groups.

Substitution: The hydroxyl groups can be substituted with other functional groups using appropriate reagents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically used.

Substitution: Reagents like thionyl chloride (SOCl2) or phosphorus tribromide (PBr3) can be used for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield additional ketones, while reduction can produce alcohols.

Scientific Research Applications

The compound [2-(11,17-dihydroxy-10,13-dimethyl-3-oxo-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-yl)-2-oxoethyl] propanoate has a wide range of applications in scientific research:

Chemistry: It is used as a precursor for the synthesis of more complex steroid derivatives.

Biology: The compound is studied for its potential effects on cellular processes and signaling pathways.

Medicine: It has potential therapeutic applications, particularly in the development of anti-inflammatory and anti-cancer drugs.

Industry: The compound can be used in the production of steroid-based materials and products.

Mechanism of Action

The mechanism of action of [2-(11,17-dihydroxy-10,13-dimethyl-3-oxo-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-yl)-2-oxoethyl] propanoate involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can modulate the activity of these targets, leading to changes in cellular processes and signaling pathways. For example, it may inhibit the activity of certain enzymes involved in inflammation, thereby exerting anti-inflammatory effects.

Comparison with Similar Compounds

Similar Compounds

Diethyl malonate: A diethyl ester of malonic acid, used in the synthesis of barbiturates and other compounds.

2-phenylethanol: An aromatic compound with applications in perfumery and flavoring.

p-hydroxyphenylethanol: A derivative of phenylethanol with additional hydroxyl groups, used in various chemical syntheses.

Uniqueness

The uniqueness of [2-(11,17-dihydroxy-10,13-dimethyl-3-oxo-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-yl)-2-oxoethyl] propanoate lies in its specific structure and functional groups, which confer distinct chemical and biological properties. Its ability to undergo various chemical reactions and its potential therapeutic applications make it a valuable compound in scientific research and industry.